Cas no 2640957-56-6 (2-{4-[4-(Ethylamino)-6-methylpyrimidin-2-yl]piperazin-1-yl}-1-(piperidin-1-yl)ethan-1-one)

• Product Name: 2-{4-[4-(Ethylamino)-6-methylpyrimidin-2-yl]piperazin-1-yl}-1-(piperidin-1-yl)ethan-1-one
• CAS No: 2640957-56-6
• MF: C₁₈H₃₀N₆O
• MW: 346.470403194427
• CID: 5317187
• PubChem ID: 154829778
• Update Time: 2025-10-29

2-{4-[4-(Ethylamino)-6-methylpyrimidin-2-yl]piperazin-1-yl}-1-(piperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-[4-[4-(Ethylamino)-6-methyl-2-pyrimidinyl]-1-piperazinyl]-1-(1-piperidinyl)ethanone
• AKOS040708949
• 2640957-56-6
• F6619-4344
• 2-{4-[4-(ethylamino)-6-methylpyrimidin-2-yl]piperazin-1-yl}-1-(piperidin-1-yl)ethan-1-one
• 2-{4-[4-(Ethylamino)-6-methylpyrimidin-2-yl]piperazin-1-yl}-1-(piperidin-1-yl)ethan-1-one

• Inchi： 1S/C18H30N6O/c1-3-19-16-13-15(2)20-18(21-16)24-11-9-22(10-12-24)14-17(25)23-7-5-4-6-8-23/h13H,3-12,14H2,1-2H3,(H,19,20,21)
• InChI Key： PYWPOLKNKABAFU-UHFFFAOYSA-N
• SMILES： O=C(CN1CCN(C2N=C(C)C=C(NCC)N=2)CC1)N1CCCCC1

Computed Properties

• Exact Mass: 346.24810960g/mol
• Monoisotopic Mass: 346.24810960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Density: 1.169±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 573.0±60.0 °C(Predicted)
• pka: 9.34±0.10(Predicted)

Additional information on 2-{4-[4-(Ethylamino)-6-methylpyrimidin-2-yl]piperazin-1-yl}-1-(piperidin-1-yl)ethan-1-one

Introduction to 2-{4-[4-(Ethylamino)-6-methylpyrimidin-2-yl]piperazin-1-yl}-1-(piperidin-1-yl)ethan-1-one (CAS No. 2640957-56-6)

2-{4-[4-(Ethylamino)-6-methylpyrimidin-2-yl]piperazin-1-yl}-1-(piperidin-1-yl)ethan-1-one, also known by its CAS number 2640957-56-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known as pyrimidine derivatives, which are widely studied for their potential therapeutic applications in various diseases, including cancer and neurological disorders.

The structure of 2-{4-[4-(Ethylamino)-6-methylpyrimidin-2-yl]piperazin-1-yl}-1-(piperidin-1-yl)ethan-1-one is characterized by a central pyrimidine ring linked to a piperazine and piperidine moiety. The presence of these functional groups imparts unique pharmacological properties to the molecule, making it an attractive candidate for drug development. Recent studies have highlighted its potential as a potent inhibitor of specific enzymes and receptors, which are implicated in the progression of several diseases.

In the context of cancer research, 2-{4-[4-(Ethylamino)-6-methylpyrimidin-2-yl]piperazin-1-yl}-1-(piperidin-1-yl)ethan-1-one has shown promising results in preclinical studies. It has been demonstrated to effectively inhibit the activity of kinases, which are key regulators of cell proliferation and survival. Specifically, this compound has been found to target the PI3K/AKT/mTOR signaling pathway, a critical pathway involved in the growth and survival of cancer cells. By disrupting this pathway, the compound can induce apoptosis and reduce tumor growth, making it a potential therapeutic agent for various types of cancer.

Beyond its anticancer properties, 2-{4-[4-(Ethylamino)-6-methylpyrimidin-2-yl]piperazin-1-yl}-1-(piperidin-1-yl)ethan-1-one has also been investigated for its neuroprotective effects. Studies have shown that this compound can modulate the activity of NMDA receptors, which are involved in synaptic plasticity and neuronal function. By regulating these receptors, the compound may offer protection against neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Preliminary findings suggest that it can reduce oxidative stress and inflammation in neuronal cells, thereby preserving their function and viability.

The pharmacokinetic properties of 2-{4-[4-(Ethylamino)-6-methylpyrimidin-2-yl]piperazin-1-yl}-1-(piperidin-1-yl)ethan-1-one have also been extensively studied. It exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, which are crucial for its potential use as an oral medication. The compound has been shown to have good bioavailability and a favorable half-life, allowing for sustained therapeutic effects over time. Additionally, it demonstrates low toxicity in preclinical models, which is an essential consideration for drug development.

In terms of clinical development, several Phase I and II trials are currently underway to evaluate the safety and efficacy of 2-{4-[4-(Ethylamino)-6-methylpyrimidin-2-yl]piperazin-1-yl}-1-(piperidin-1-y l)ethanone. These trials aim to determine optimal dosing regimens and identify any potential side effects. Early results from these trials have been encouraging, with the compound demonstrating significant antitumor activity in patients with advanced solid tumors. Moreover, it has shown promise in combination therapy with other anticancer agents, suggesting its potential as part of a comprehensive treatment strategy.

The synthesis of 2-{4-[4-(Ethylamino)-6-methylpyrimidin -2 - yl ] p ipe r az i n - 1 - y l } - 1 - ( p i pe r id i n - 1 - y l ) e t h an - 1 - one involves a series of well-defined chemical reactions that can be carried out under controlled conditions. The process typically begins with the preparation of the pyrimidine core through a condensation reaction between ethyliminoacetamide and methyl cyanoacetate. Subsequent steps involve the introduction of the piperazine and piperidine moieties through nucleophilic substitution reactions. The final product is purified using standard techniques such as column chromatography or recrystallization.

In conclusion, 2-{4-[4-(Eth yl am i n o ) - 6 - m e t h y l p y r i m i d i n - 2 - y l ] p i pe r az i n - 1 - y l } - 1 - ( p i pe r id i n - 1 - y l ) e t h an - 1 - one (CAS No. 2640957 - 56 - 6) represents a promising candidate for further development in both oncology and neurology. Its unique chemical structure and pharmacological profile make it an attractive target for researchers aiming to develop novel therapeutic agents. As ongoing studies continue to elucidate its mechanisms of action and clinical potential, this compound holds significant promise for improving patient outcomes in various disease states.